1H,2H,3H,4H-benzo[h]isoquinoline hydrochloride
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Overview
Description
1H,2H,3H,4H-benzo[h]isoquinoline hydrochloride, also known as BIQ or benzoheterocyclic alkaloid, is a chemical compound with a complex molecular structure. It has a CAS Number of 2225142-24-3 and a molecular weight of 219.71 .
Molecular Structure Analysis
The IUPAC name for this compound is 1,2,3,4-tetrahydrobenzo[h]isoquinoline hydrochloride . The InChI code is 1S/C13H13N.ClH/c1-2-4-12-10(3-1)5-6-11-7-8-14-9-13(11)12;/h1-6,14H,7-9H2;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 275-276 degrees Celsius .Scientific Research Applications
Photophysical Properties and Nanoaggregate Formation
- Research has shown that 1H,2H,3H,4H-benzo[h]isoquinoline derivatives can form nanoaggregates in certain solutions, displaying enhanced emission properties. These nanoaggregates and their photophysical characteristics have been studied using various microscopic and spectroscopic techniques, contributing to our understanding of their potential applications in material science and photonics (Srivastava, Singh, & Mishra, 2016).
Antitumor Activity
- Compounds related to 1H,2H,3H,4H-benzo[h]isoquinoline have demonstrated significant antitumor properties. A specific derivative, 6-Nitro-2-(3-hydroxypropyl)-1H-benz[de]isoquinoline-1,3-dione, has shown cytotoxicity against multiple human tumor cell lines while exhibiting minimal toxicity against human peripheral blood mononuclear cells. This suggests its potential as an antitumor agent (Mukherjee et al., 2010).
Methodological Advances in Synthesis
- Novel methods have been developed for the synthesis of 4H-benzo[de]isoquinolin-4-ones, demonstrating advancements in chemical synthesis techniques. These methods involve reactions with 1,3,5-triazines, offering new pathways for producing these compounds, which could be relevant for various applications in organic chemistry and pharmaceutical research (Aksenov et al., 2009).
Antimicrobial Activity
- Research into 1H-benzo[de]isoquinoline-1,3(2H)-diones has revealed their potential antimicrobial properties. Studies have shown that certain derivatives exhibit significant antibacterial and antifungal activities against a range of microorganisms, indicating their potential use in developing new antimicrobial agents (Kuran et al., 2012).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1,2,3,4-tetrahydrobenzo[h]isoquinoline;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N.ClH/c1-2-4-12-10(3-1)5-6-11-7-8-14-9-13(11)12;/h1-6,14H,7-9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEUQXBXIAPJPEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CC3=CC=CC=C23.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2225142-24-3 |
Source
|
Record name | 1H,2H,3H,4H-benzo[h]isoquinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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